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Introduction

YM-934 is a potent and selective opener of ATP-sensitive potassium (K-ATP) channels,
demonstrating significant potential in cardiovascular research. Its primary mechanism of action
involves the activation of these channels in cardiac myocytes and vascular smooth muscle,
leading to cardioprotective and vasorelaxant effects. This document provides detailed
application notes and experimental protocols for the use of YM-934 in cardiovascular research
settings.

Mechanism of Action

YM-934 is a benzoxazine derivative that activates K-ATP channels. In cardiac myocytes, this
leads to a glibenclamide-sensitive potassium current, which hyperpolarizes the cell membrane
and shortens the action potential duration. This action is thought to underlie its cardioprotective
effects against ischemic injury. Notably, YM-934 has been shown to enhance K-ATP channel
activity by decreasing the channel's sensitivity to intracellular ATP. Research also suggests that
YM-934's cardioprotective effects are mediated through the opening of mitochondrial K-ATP
(mitoK-ATP) channels, which helps in preserving mitochondrial function during ischemic

events.
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Data Presentation

The following tables summarize the quantitative data available for YM-934 in cardiovascular

studies.

Table 1: In Vitro Efficacy of YM-934

CelllTissue Experimental
Parameter Value . Reference
Type Condition
Guinea pig
EC50 (K+ ] Whole-cell patch
~3 uM ventricular
current) clamp
myocytes
) Ischemia-
Effective Isolated perfused )
) 30 nM reperfusion
Concentration rat hearts
model
Table 2: In Vivo Experimental Parameters for YM-934
. Route of o
Animal Model Dosage Key Findings Reference

Administration

Anesthetized ]
0.1 pg/kg/min
Dogs

Intracoronary

artery infusion

Cardioprotection
in stunned
myocardium
without affecting

hemodynamics

Signaling Pathway

The proposed signaling pathway for YM-934's cardioprotective effects involves the activation of

mitochondrial K-ATP channels, leading to the preservation of mitochondrial function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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